Cas no 15402-22-9 (6H-Benzofuro[3,2-c][1]benzopyran-6-one,2,3,9-trihydroxy-)

• Product Name: 6H-Benzofuro[3,2-c][1]benzopyran-6-one,2,3,9-trihydroxy-
• CAS No: 15402-22-9
• MF: C₁₅H₈O₆
• MW: 284.2204246521
• CID: 205091
• PubChem ID: 5748586
• Update Time: 2025-04-19

6H-Benzofuro[3,2-c][1]benzopyran-6-one,2,3,9-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,2,3,9-trihydroxy-
• 2,3,9-trihydroxy-[1]benzofuro[3,2-c]chromen-6-one
• 2,3-Dihydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• 2,3,9-Trihydroxy-6H-benzofuro(3,2-c)(1)benzopyran-6-one
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 2,3,9-trihydroxy-
• Lucernol
• 15402-22-9
• 2,3,9-trihydroxy-[1]benzouro[3,2-c]chromen-6-one
• 6,7,12-Trihydroxycoumestan
• 2,3,9-Trihydroxycoumestan
• CHEBI:171702
• 2,3,9-Trihydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-one, 9CI
• DTXSID10165518
• 2,3-Dimethoxy-alpha-methyl-Benzeneethanamine
• LMPK12090032

• Inchi： 1S/C15H8O6/c16-6-1-2-7-11(3-6)20-14-8-4-9(17)10(18)5-12(8)21-15(19)13(7)14/h1-5,16-18H
• InChI Key： CJPXZAMCIOOMNF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2C(=O)OC3C=C(C(=CC=3C1=2)O)O)O

Computed Properties

• Exact Mass: 284.03204
• Monoisotopic Mass: 284.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans